2-(4-chlorophenyl)-N-(2-(4-(isopropylamino)-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)acetamide

• IUPAC Name: 2-(4-chlorophenyl)-N-[2-[6-methylsulfanyl-4-(propan-2-ylamino)pyrazolo[3,4-d]pyrimidin-1-yl]ethyl]acetamide
• InChI: InChI=1S/C19H23ClN6OS/c1-12(2)23-17-15-11-22-26(18(15)25-19(24-17)28-3)9-8-21-16(27)10-13-4-6-14(20)7-5-13/h4-7,11-12H,8-10H2,1-3H3,(H,21,27)(H,23,24,25)
• InChI Key: XRSKLGIRGJWMIF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC1=C2C=NN(C2=NC(=N1)SC)CCNC(=O)CC3=CC=C(C=C3)Cl
• Molecular Formula: C19H23ClN6OS
• Molecular Weight: 418.9 g/mol

Description

2-(4-chlorophenyl)-N-(2-(4-(isopropylamino)-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C19H23ClN6OS and its molecular weight is 418.94. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

The compound has been a part of various synthesis and biological evaluation studies. For instance, it has been involved in the synthesis and evaluation of its derivatives for anti-inflammatory and ulcerogenicity activities. Particularly, some derivatives have shown significant anti-inflammatory activity and minimal ulcerogenic effects, indicating their potential as anti-inflammatory agents with reduced side effects (El-Tombary, 2013).

Hepatoprotection Studies

Studies have explored the hepatoprotective properties of similar compounds, highlighting their potential to protect the liver against damage from various toxins. This suggests the importance of this compound class in the development of liver-protective therapies (Tripathi et al., 2003).

Imaging Agent Development

The compound has been utilized in the synthesis of derivatives for studying peripheral benzodiazepine receptors using positron emission tomography, indicating its role in the development of diagnostic tools for neurodegenerative disorders (Fookes et al., 2008).

Involvement in Memory Formation and Recall

Research indicates that derivatives of this compound are involved in memory formation and recall, showing the potential of these compounds in treating memory-related disorders (Bevilaqua et al., 2003).

Antihyperlipidemic Activity

Certain derivatives have been evaluated for antihyperlipidemic activity, with some showing promising results comparable to existing drugs, indicating potential applications in treating lipid disorders (Gadad et al., 1996).